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Compound of Interest

Compound Name: Peonidin 3-Glucoside

Cat. No.: B1679552 Get Quote

Introduction

Peonidin is a major O-methylated anthocyanidin, a class of water-soluble flavonoids that impart

red, purple, and blue pigmentation to many plants.[1][2] Its glycosidic forms, where one or more

sugar molecules are attached to the peonidin aglycone, are the most prevalent in nature.[3][4]

These Peonidin glycosides are of significant scientific interest due to their potential therapeutic

properties, including antioxidant, anti-inflammatory, anti-cancer, and bone health-promoting

activities.[1][3][5] The vast structural diversity, stemming from different sugar types, attachment

positions, and acylation patterns, influences their stability and biological function.[5] This guide

provides an in-depth overview of the methodologies for discovering, isolating, and

characterizing novel peonidin glycosides for researchers, scientists, and drug development

professionals.

Experimental Workflow for Isolation and
Identification
The discovery of novel peonidin glycosides follows a systematic workflow, beginning with

extraction from a biological matrix and culminating in structural elucidation and bioactivity

assessment.
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Phase 1: Extraction & Purification

Phase 2: Analysis & Elucidation

Phase 3: Bioactivity Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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